A bis-bipyridine osmium(ii) complex with an N,S-chelating 2-aminoethanesulfinate: photoinduced conversion of an amine to an imine donor group by air oxidation†

Chemical Communications Pub Date: 2011-10-31 DOI: 10.1039/C1CC14342E

Abstract

Treatment of [Os(bpy)2Cl2] (bpy = 2,2′-bipyridine) with 2-aminoethanethiolate was accompanied by air oxidation to give [Os(2-aminoethanesulfinato-N,S)(bpy)2]+ ([1]+), which was further oxidized by air to be converted into [Os(2-iminoethanesulfinato-N,S)(bpy)2]+ ([2]+) under photoirradiation. Complex [2]+ was reverted back to [1]+ by treatment with BH4−.

Graphical abstract: A bis-bipyridine osmium(ii) complex with an N,S-chelating 2-aminoethanesulfinate: photoinduced conversion of an amine to an imine donor group by air oxidation
A bis-bipyridine osmium(ii) complex with an N,S-chelating 2-aminoethanesulfinate: photoinduced conversion of an amine to an imine donor group by air oxidation†
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